Cas no 898770-58-6 (2-Chloro-3'-pyrrolidinomethyl benzophenone)
898770-58-6 structure
Product Name:2-Chloro-3'-pyrrolidinomethyl benzophenone
CAS No:898770-58-6
MF:C18H18ClNO
MW:299.794623851776
MDL:MFCD03842037
CID:874371
PubChem ID:24724811
Update Time:2025-04-19
2-Chloro-3'-pyrrolidinomethyl benzophenone Chemical and Physical Properties
Names and Identifiers
-
- (2-chlorophenyl)-[3-(pyrrolidin-1-ylmethyl)phenyl]methanone
- 2-CHLORO-3'-PYRROLIDINOMETHYL BENZOPHENONE
- 2-CHLORO-3'-PYRROLIDIN-1-YLMETHYLBENZOPHENONE
- MFCD03842037
- 2-chloro-3'-pyrrolidinomethylbenzophenone
- 898770-58-6
- AKOS016020507
- DTXSID90643208
- (2-Chlorophenyl){3-[(pyrrolidin-1-yl)methyl]phenyl}methanone
- 2-Chloro-3'-pyrrolidinomethyl benzophenone
-
- MDL: MFCD03842037
- Inchi: 1S/C18H18ClNO/c19-17-9-2-1-8-16(17)18(21)15-7-5-6-14(12-15)13-20-10-3-4-11-20/h1-2,5-9,12H,3-4,10-11,13H2
- InChI Key: KDVYLSSFSBKYIA-UHFFFAOYSA-N
- SMILES: ClC1C=CC=CC=1C(C1=CC=CC(=C1)CN1CCCC1)=O
Computed Properties
- Exact Mass: 299.10800
- Monoisotopic Mass: 299.1076919g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 353
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 20.3Ų
Experimental Properties
- PSA: 20.31000
- LogP: 4.10470
2-Chloro-3'-pyrrolidinomethyl benzophenone Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2-Chloro-3'-pyrrolidinomethyl benzophenone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C095735-250mg |
2-Chloro-3'-pyrrolidinomethyl benzophenone |
898770-58-6 | 250mg |
$ 440.00 | 2022-06-06 | ||
| TRC | C095735-500mg |
2-Chloro-3'-pyrrolidinomethyl benzophenone |
898770-58-6 | 500mg |
$ 735.00 | 2022-06-06 | ||
| abcr | AB364823-1 g |
2-Chloro-3'-pyrrolidinomethyl benzophenone, 97%; . |
898770-58-6 | 97% | 1g |
€932.90 | 2023-04-26 | |
| Chemenu | CM528499-1g |
2-Chloro-3'-pyrrolidinomethyl benzophenone |
898770-58-6 | 95% | 1g |
$433 | 2023-01-01 | |
| Fluorochem | 204798-1g |
2-chloro-3'-pyrrolidinomethyl benzophenone |
898770-58-6 | 97% | 1g |
£540.00 | 2022-03-01 | |
| Fluorochem | 204798-2g |
2-chloro-3'-pyrrolidinomethyl benzophenone |
898770-58-6 | 97% | 2g |
£1013.00 | 2022-03-01 | |
| Fluorochem | 204798-5g |
2-chloro-3'-pyrrolidinomethyl benzophenone |
898770-58-6 | 97% | 5g |
£2025.00 | 2022-03-01 | |
| abcr | AB364823-1g |
2-Chloro-3'-pyrrolidinomethyl benzophenone, 97%; . |
898770-58-6 | 97% | 1g |
€932.10 | 2025-04-15 | |
| abcr | AB364823-2g |
2-Chloro-3'-pyrrolidinomethyl benzophenone, 97%; . |
898770-58-6 | 97% | 2g |
€1674.30 | 2025-04-15 | |
| abcr | AB364823-2 g |
2-Chloro-3'-pyrrolidinomethyl benzophenone, 97%; . |
898770-58-6 | 97% | 2g |
€1677.00 | 2023-04-26 |
2-Chloro-3'-pyrrolidinomethyl benzophenone Related Literature
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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